Cas no 270573-71-2 (Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate)

• Product Name: Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate
• CAS No: 270573-71-2
• MF: C₆H₆Na₂O₉S₂
• MW: 332.215981960297
• MDL: MFCD00149531
• CID: 247984
• PubChem ID: 24850408
• Update Time: 2025-05-28

Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 4,5-dihydroxy-, sodium salt, hydrate (1:2:1)
• 1,2-Dihydroxybenzene-3,5-disulfonic acid disodium salt monohydrate
• 4,5-Dihydroxy-1,3-benzenedisulfonic acid diSodium saltmonohydrate
• 1,2-Dihydroxybenzene-3,5-disulfononic acid disodium salt
• 4 5-DIHYDROXY-1 3-BENZENEDISULFONIC ACI&
• 4,5-Dihydroxy-1,3-benzenedisulfonic acid monohydrate disodium salt
• Tiron,4,5-Dihydroxy-1,3-benzenedisulfonic acid disodium salt monohydrate
• Tiron monohydrate
• Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate
• 4,5-Dihydroxy-1,3-benzenedisulfonic acid disodium salt monohydrate
• KHT84Q5M4R
• Catechol-3,5-disulfonic Acid Disodium Salt Monohydrate
• 4,5-dihydroxybenzene-1,3-disulfonic acid, sodium salt, sodium salt, hydrate
• Tiron (1,2-Dihydroxybenzene-3,5-disu
• UNII-KHT84Q5M4R
• 1,2-Dihydroxybenzene-3,5-disulphonic acid disodium salt monohydrate
• J-200064
• MFCD00149531
• FT-0696353
• DTXSID20181527
• CS-0160293
• 1,3-Benzenedisulfonic acid, 4,5-dihydroxy-, sodium salt, hydrate (1:2:1)
• Q27282253
• 149-45-1
• D95301
• Tiron (1,2-Dihydroxybenzene-3,5-disulfonic acid disodium salt)
• disodium;4,5-dihydroxybenzene-1,3-disulfonate;hydrate
• AS-81067
• AKOS002265102
• 270573-71-2
• F17100
• 1,3-Benzenedisulfonic acid, 4,5-dihydroxy-, disodium salt, monohydrate
• AKOS024282627
• AKOS016009705
• N-BUTYLMETHYLETHER
• DTXCID60104018
• 1,2-Dihydroxybenzene-3,5-disulfonic acid disodium salt hydrate

• MDL： MFCD00149531
• Inchi： 1S/C6H6O8S2.2Na.H2O/c7-4-1-3(15(9,10)11)2-5(6(4)8)16(12,13)14;;;/h1-2,7-8H,(H,9,10,11)(H,12,13,14);;;1H2/q;2*+1;/p-2
• InChI Key： ZLRROLLKQDRDPI-UHFFFAOYSA-L
• SMILES： S(C1C(=C(C=C(C=1)S(=O)(=O)[O-])O)O)(=O)(=O)[O-].[Na+].[Na+].O

Computed Properties

• Exact Mass: 331.92500
• Monoisotopic Mass: 331.92486268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 413
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 173

Experimental Properties

• Color/Form: Solids
• Melting Point: >300 °C (lit.)
• Water Partition Coefficient: It is readily soluble in water.
• PSA: 180.85000
• LogP: 1.00330
• Merck: 13,9542
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：CZ9263000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate

Recent Advances in the Study of Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate (CAS: 270573-71-2)

Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate (CAS: 270573-71-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

One of the most notable advancements in the study of Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate is its role in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and efficacy, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's utility in chelation therapy. A study conducted by researchers at the University of Cambridge in 2024 revealed that Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate can effectively bind to heavy metal ions, such as lead and mercury, facilitating their removal from biological systems. This finding opens new avenues for the development of detoxification agents, particularly in cases of heavy metal poisoning.

Another area of interest is the compound's potential application in cancer therapy. A 2024 paper in the journal Bioorganic & Medicinal Chemistry Letters reported that Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate derivatives exhibit selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study attributed this activity to the compound's ability to disrupt mitochondrial function and induce apoptosis, providing a promising foundation for further investigation into its anticancer mechanisms.

Despite these promising findings, challenges remain in the practical application of Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate. Issues such as bioavailability, stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatile chemical structure and demonstrated biological activities make it a valuable candidate for future drug development efforts.

In conclusion, recent research on Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate (CAS: 270573-71-2) underscores its potential as a multifunctional agent in pharmaceutical and biomedical applications. Continued exploration of its properties and mechanisms will likely yield new insights and therapeutic opportunities, solidifying its importance in the field of chemical biology and medicine.